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Cat. No.: B1165254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource on Amoxicillin D4, a

deuterated analog of the widely used β-lactam antibiotic, amoxicillin. This document provides a

detailed overview of its primary application in research, focusing on its role as an internal

standard in quantitative bioanalysis. It includes key chemical and physical properties, detailed

experimental protocols for its use in liquid chromatography-tandem mass spectrometry (LC-

MS/MS) assays, and a summary of relevant quantitative data.

Introduction to Amoxicillin D4
Amoxicillin D4 is a stable isotope-labeled version of amoxicillin where four hydrogen atoms on

the phenyl group have been replaced with deuterium atoms.[1][2] This isotopic substitution

results in a molecule that is chemically identical to amoxicillin but has a higher molecular

weight.[3] This key difference allows it to be distinguished from the unlabeled (or "light")

amoxicillin by mass spectrometry.

The primary and most critical use of Amoxicillin D4 in a research setting is as an internal

standard for the quantification of amoxicillin in various biological matrices, such as human

plasma and urine.[4][5] In quantitative bioanalysis, especially in pharmacokinetic and

bioequivalence studies, the use of a stable isotope-labeled internal standard is considered the

gold standard. It co-elutes with the analyte of interest and experiences similar extraction

recovery and ionization efficiency, thereby correcting for variations in sample preparation and
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instrument response. This leads to highly accurate and precise quantification of the target

analyte.

Physicochemical Properties
A summary of the key physicochemical properties of Amoxicillin D4 is presented in the table

below.

Property Value Reference(s)

Chemical Name

(2S,5R,6R)-6-[[(2R)-2-amino-

2-(4-hydroxyphenyl-2,3,5,6-

d4)acetamido]-3,3-dimethyl-7-

oxo-4-thia-1-

azabicyclo[3.2.0]heptane-2-

carboxylic acid

CAS Number 2673270-36-3

Molecular Formula C₁₆H₁₅D₄N₃O₅S

Molecular Weight 369.4 g/mol

Appearance White solid

Purity

Chromatographic Purity >90%,

Isotopic Enrichment: ≥99%

deuterated forms (d₁-d₄)

Storage
2-8 °C in a well-closed

container

Application in Quantitative Bioanalysis: LC-MS/MS
The most prominent application of Amoxicillin D4 is in bioanalytical method development and

validation for pharmacokinetic studies of amoxicillin. The following sections detail a typical

experimental protocol for the simultaneous quantification of amoxicillin and clavulanic acid in

human plasma using Ultra Performance Liquid Chromatography-Tandem Mass Spectrometry

(UPLC-MS/MS), with Amoxicillin D4 as the internal standard for amoxicillin.
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Experimental Protocol: Quantification in Human Plasma
This protocol is a composite of methodologies described in peer-reviewed research articles.

3.1.1. Sample Preparation: Solid Phase Extraction (SPE)

A solid-phase extraction method is employed to extract amoxicillin and clavulanic acid from

human plasma.

Materials:

Human plasma (100 µL)

Amoxicillin D4 internal standard working solution

1% (v/v) Formic acid in water

Methanol

SPE cartridges (e.g., Phenomenex Strata-X)

Procedure:

To 100 µL of plasma, add a known amount of Amoxicillin D4 internal standard solution.

Add 100 µL of 1% formic acid in water and vortex.

Centrifuge the sample.

Pre-condition the SPE cartridge with 1.0 mL of methanol followed by 1.0 mL of 1% formic

acid in water.

Load the supernatant from the centrifuged sample onto the SPE cartridge.

Wash the cartridge with 1.0 mL of 1% formic acid in water, followed by 1.0 mL of water.

Dry the cartridge under nitrogen.

Elute the analytes with the mobile phase solution.
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3.1.2. Chromatographic Conditions

The extracted samples are analyzed using a UPLC system.

Parameter Condition Reference(s)

Column
UPLC BEH C18 (50 mm × 2.1

mm, 1.7 µm)

Mobile Phase

Acetonitrile: 2.0 mM

Ammonium Formate in water

(85:15, v/v)

Flow Rate 0.400 mL/min

Mode Isocratic

Injection Volume 5 µL

3.1.3. Mass Spectrometric Conditions

A triple quadrupole mass spectrometer is used for detection and quantification.

Parameter Condition Reference(s)

Ionization Mode
Electrospray Ionization (ESI),

Negative

Detection Mode
Multiple Reaction Monitoring

(MRM)

MRM Transitions:

The following MRM transitions are monitored for the quantification of amoxicillin and

Amoxicillin D4.
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Analyte Precursor Ion (m/z) Product Ion (m/z) Reference(s)

Amoxicillin 364.00 223.00

Amoxicillin D4 (IS) 368.00 227.00

Quantitative Data Summary
The following table summarizes key quantitative parameters from a validated bioanalytical

method.

Parameter Amoxicillin Reference(s)

Linear Range 10.0 - 10,000 ng/mL

Lower Limit of Quantification

(LLOQ)
10.0 ng/mL

Mean Extraction Recovery 99.6%

Intra- and Inter-batch Precision

(%CV)
1.48 - 5.88%

Intra- and Inter-batch Accuracy 96.1 - 103.2%

Visualizing Workflows and Concepts
Bioanalytical Workflow for Amoxicillin Quantification
The following diagram illustrates the general workflow for the quantification of amoxicillin in a

biological matrix using Amoxicillin D4 as an internal standard.

Sample Preparation Analysis Data Processing

Plasma Sample Spike with Amoxicillin D4 (IS) Solid Phase Extraction (SPE) Elution UPLC Separation MS/MS Detection (MRM) Quantification (Peak Area Ratio) Report Results

Click to download full resolution via product page
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Bioanalytical workflow for amoxicillin quantification.

Principle of Stable Isotope Dilution Analysis
This diagram illustrates the core principle of using a deuterated internal standard in quantitative

mass spectrometry.

Biological Sample Internal Standard

Mass Spectrometer

Quantification

Amoxicillin (Analyte)

Mass Analyzer
(Distinguishes by Mass)

Amoxicillin D4 (IS)

Ratio of Analyte Signal to IS Signal

Signal Intensity

Click to download full resolution via product page

Principle of stable isotope dilution analysis.

Conclusion
Amoxicillin D4 is an indispensable tool for researchers and drug development professionals

engaged in the quantitative analysis of amoxicillin. Its use as an internal standard in LC-MS/MS

assays ensures the highest level of accuracy and precision, which is paramount for regulatory

submissions and fundamental pharmacokinetic research. The detailed protocols and data
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presented in this guide provide a solid foundation for the development and implementation of

robust bioanalytical methods.analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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